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Compound of Interest

Compound Name: Triclofylline

Cat. No.: B095291 Get Quote

Immediate Safety and Logistical Information for Researchers, Scientists, and Drug

Development Professionals

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This guide provides procedural steps for the disposal of

Triclofylline. Initial searches for a specific Safety Data Sheet (SDS) for Triclofylline (CAS No.

17243-70-8) were not successful in yielding a publicly available document. The absence of an

SDS necessitates a cautious approach, treating the substance as potentially hazardous until its

properties are fully understood.

In such cases, it is imperative for laboratory personnel to obtain the SDS from the manufacturer

or supplier of the chemical. The SDS contains detailed information regarding the chemical's

hazards, handling, storage, and disposal.

General Principles for the Disposal of Unidentified
or Potentially Hazardous Chemicals
When a specific Safety Data Sheet is unavailable, the following general procedures for the

disposal of hazardous chemical waste should be strictly followed. These steps are designed to

ensure the safety of laboratory personnel and compliance with environmental regulations.

Step-by-Step Disposal Protocol:
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Hazard Assessment: In the absence of an SDS, treat Triclofylline as a hazardous

substance. Based on its chemical name, 1,3-dimethyl-7-[2-(2,2,2-trichloro-1-

hydroxyethoxy)ethyl]purine-2,6-dione, the presence of a trichloro- group suggests that it

should be handled as chlorinated organic waste.

Personal Protective Equipment (PPE): Before handling Triclofylline for disposal, at a

minimum, wear:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Waste Segregation:

Do not mix Triclofylline with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

It should be collected in a designated, leak-proof, and chemically compatible waste

container.

The container must be clearly labeled as "Hazardous Waste" and should include the

chemical name "Triclofylline" and any known hazard information.

Container Management:

Keep the hazardous waste container securely closed except when adding waste.

Store the container in a designated satellite accumulation area within the laboratory, which

is typically a secondary containment bin in a fume hood.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with all available information about the chemical.
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Quantitative Data on Hazardous Waste
Characteristics
In the absence of specific data for Triclofylline, the following table summarizes general

characteristics that would classify a chemical as hazardous waste, which should be assumed

for Triclofylline until an SDS is obtained.

Characteristic Description
Relevance to Triclofylline

(Assumed)

Ignitability

Liquids with a flash point below

60°C, or solids that can cause

fire through friction, absorption

of moisture, or spontaneous

chemical changes.

To be determined from the

SDS.

Corrosivity

Aqueous solutions with a pH

less than or equal to 2, or

greater than or equal to 12.5.

To be determined from the

SDS.

Reactivity

Substances that are unstable,

react violently with water, or

can generate toxic gases.

To be determined from the

SDS.

Toxicity

Harmful or fatal when ingested

or absorbed. The presence of

chlorinated compounds often

raises toxicity concerns.

Assumed to be toxic due to its

chemical structure.

Experimental Protocols
Detailed experimental protocols for the neutralization or disposal of Triclofylline would be

provided in its Safety Data Sheet. Without this document, no attempt should be made to

neutralize or treat the chemical in the laboratory. The appropriate procedure is to transfer the

waste to a licensed hazardous waste disposal facility via your institution's EHS department.

Logical Workflow for Chemical Disposal
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The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical, emphasizing the importance of the Safety Data Sheet.

Start: Chemical Waste for Disposal

Do you have the Safety Data Sheet (SDS)?

Read Section 13: Disposal Considerations in the SDS

Yes

Action: Obtain SDS from Manufacturer/Supplier

No

Follow specific disposal instructions provided in the SDS

End: Waste Disposed of Safely and Compliantly

Treat as Hazardous Waste

Contact Environmental Health & Safety (EHS) for guidance and pickup
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Click to download full resolution via product page

Figure 1: Decision workflow for the disposal of laboratory chemicals.

To cite this document: BenchChem. [Proper Disposal of Triclofylline: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095291#triclofylline-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b095291?utm_src=pdf-body-img
https://www.benchchem.com/product/b095291#triclofylline-proper-disposal-procedures
https://www.benchchem.com/product/b095291#triclofylline-proper-disposal-procedures
https://www.benchchem.com/product/b095291#triclofylline-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

